![molecular formula C13H18N2O5S B2687534 Ethyl 4-(morpholine-4-sulfonamido)benzoate CAS No. 741717-93-1](/img/structure/B2687534.png)
Ethyl 4-(morpholine-4-sulfonamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Morpholine is an organic chemical compound having the chemical formula O(C H 2 CH 2) 2 NH . This heterocycle features both amine and ether functional groups . Sulfonamides are compounds that contain the functional group R-SO2-NR’R’‘, where R, R’, and R’’ are organic groups .
Synthesis Analysis
Morpholines can be synthesized from 1,2-amino alcohols and their derivatives, which are the most common starting materials for the preparation of morpholines . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .Molecular Structure Analysis
The molecular structure of morpholine is a six-membered ring with four carbon atoms and one each of nitrogen and oxygen . The sulfonamide group typically consists of a sulfur atom, two oxygen atoms, and a nitrogen atom, connected to an organic moiety .Scientific Research Applications
Inhibition of Carbonic Anhydrases
A study by Supuran et al. (2013) presents the synthesis and assessment of aromatic sulfonamides, including compounds structurally related to Ethyl 4-(morpholine-4-sulfonamido)benzoate, as inhibitors of carbonic anhydrase (CA) isoenzymes. These compounds demonstrated nanomolar inhibitory concentration (IC50) values against four CA isoenzymes, highlighting their potential in medical chemistry for developing treatments targeting diseases where CA activity is implicated (Supuran, Maresca, Gregáň, & Remko, 2013).
Synthesis and Toxicity of Morpholinium Ionic Liquids
Pernak et al. (2011) explored the synthesis of morpholinium ionic liquids, emphasizing their physicochemical properties, cytotoxicity, oral toxicity, and biodegradability. Although not directly mentioning Ethyl 4-(morpholine-4-sulfonamido)benzoate, this research provides insights into the broader applications and safety considerations of morpholine derivatives in green chemistry (Pernak, Borucka, Walkiewicz, Markiewicz, Fochtman, Stolte, Steudte, & Stepnowski, 2011).
Antimicrobial Activity
A study by Oliveira et al. (2015) investigated the antimicrobial and modulating activity of 4-(Phenylsulfonyl) morpholine, a compound related to Ethyl 4-(morpholine-4-sulfonamido)benzoate, against standard and multi-resistant bacterial and fungal strains. This research underscores the potential of sulfonamide derivatives in combating microbial resistance (Oliveira, Teixeira, Cassiano, Sena, Coutinho, Menezes, Figueredo, Silva, Toledo, & Bento, 2015).
Application in Glaucoma Treatment
F. Mincione et al. (2005) developed thioureido-substituted sulfonamides by reacting certain sulfonamide compounds with amines, demonstrating their effectiveness in inhibiting carbonic anhydrase isozymes and reducing elevated intraocular pressure in a rabbit model of glaucoma. This highlights the therapeutic applications of sulfonamide derivatives, including Ethyl 4-(morpholine-4-sulfonamido)benzoate, in ophthalmology (Mincione, Starnotti, Masini, Bacciottini, Scrivanti, Casini, Vullo, Scozzafava, & Supuran, 2005).
properties
IUPAC Name |
ethyl 4-(morpholin-4-ylsulfonylamino)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O5S/c1-2-20-13(16)11-3-5-12(6-4-11)14-21(17,18)15-7-9-19-10-8-15/h3-6,14H,2,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNJBKDGQCZIBKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(morpholine-4-sulfonamido)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.